Cas no 31772-42-6 (2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone)

2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone structure
31772-42-6 structure
Product Name:2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
CAS No:31772-42-6
MF:C7H7ClOS
MW:174.647879838943
MDL:MFCD00464874
CID:321727
PubChem ID:4962248
Update Time:2025-04-19

2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(5-methylthiophen-2-yl)ethanone
    • 2-chloro-1-(5-methyl-2-thienyl)Ethanone
    • 2-CHLORO-1-(5-METHYLTHIEN-2-YL)ETHANONE
    • Ethanone,2-chloro-1-(5-methyl-2-thienyl)-
    • 2-Chloro-1-(5-Methyl-thiophen-2-yl)-ethanone
    • AKOS000200779
    • 31772-42-6
    • BS-28344
    • 2-chloro-1-(5-methylthiophen-2-yl)ethan-1-one
    • CHEMBL142415
    • DTXSID10407041
    • Z89283294
    • CS-0213026
    • Chloromethyl Thienyl Ketone deriv. 8
    • FT-0709719
    • BDBM7860
    • SCHEMBL3926030
    • Ethanone,2-chloro-1-(5-methyl-2-thienyl)-(9CI)
    • EN300-13126
    • MFCD00464874
    • G39055
    • Ethanone, 2-chloro-1-(5-methyl-2-thienyl)- (9CI)
    • DA-26696
    • 2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
    • MDL： MFCD00464874
    • Inchi： 1S/C7H7ClOS/c1-5-2-3-7(10-5)6(9)4-8/h2-3H,4H2,1H3
    • InChI Key： IQLSTLPOEOWEOC-UHFFFAOYSA-N
    • SMILES： ClCC(C1=CC=C(C)S1)=O

Computed Properties

  • Exact Mass: 173.99071
  • Monoisotopic Mass: 173.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.264
  • Melting Point: 41-42 ºC (dec.)
  • Boiling Point: 284 ºC
  • Flash Point: 126 ºC
  • PSA: 17.07

2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169005573-1g
2-Chloro-1-(5-methylthiophen-2-yl)ethanone
 31772-42-6 95%
1g
 $400.00 2023-09-02
TRC
C993833-25mg
2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
 31772-42-6
25mg
 $ 50.00 2022-06-06
TRC
C993833-50mg
2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
 31772-42-6
50mg
 $ 95.00 2022-06-06
TRC
C993833-250mg
2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
 31772-42-6
250mg
 $ 320.00 2022-06-06
Chemenu
CM199863-5g
2-chloro-1-(5-methylthiophen-2-yl)ethan-1-one
 31772-42-6 95%
5g
 $777 2021-08-05
Apollo Scientific
OR965590-100mg
2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
 31772-42-6 95%
100mg
 £105.00 2025-02-21
Apollo Scientific
OR965590-250mg
2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
 31772-42-6 95%
250mg
 £160.00 2025-02-21
Apollo Scientific
OR965590-1g
2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
 31772-42-6 95%
1g
 £395.00 2025-02-21
Chemenu
CM199863-5g
2-chloro-1-(5-methylthiophen-2-yl)ethan-1-one
 31772-42-6 95%
5g
 $777 2023-01-19
abcr
AB287113-1 g
2-Chloro-1-(5-methyl-thiophen-2-yl)-ethanone
 31772-42-6
1g
 €619.00 2023-04-26

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